Cas no 2229313-59-9 (3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine
• CAS No: 2229313-59-9
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 6335296
• PubChem ID: 165705896
• Update Time: 2025-09-23

3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine
• 2229313-59-9
• EN300-1731959

• Inchi： 1S/C11H19NS/c1-4-9-5-8-13-10(9)11(2,3)6-7-12/h5,8H,4,6-7,12H2,1-3H3
• InChI Key： QRJOVBWZAQFENT-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C)(C)CCN

Computed Properties

• Exact Mass: 197.12382078g/mol
• Monoisotopic Mass: 197.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine (CAS No. 2229313-59-9)

The compound 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine (CAS No. 2229313-59-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and an amine functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The ethylthiophene moiety enhances its lipophilicity, which is crucial for membrane permeability in drug design.

In recent years, the demand for heterocyclic compounds like 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine has surged due to their role in developing novel therapeutics. Searches for "thiophene derivatives in medicine" and "amine-based drug intermediates" reflect growing interest in this niche. The compound’s CAS No. 2229313-59-9 is frequently queried in scientific databases, underscoring its relevance in academic and industrial settings. Its synthesis often involves cross-coupling reactions, a hot topic in green chemistry, aligning with the global push for sustainable methodologies.

From a structural perspective, the 3-methylbutan-1-amine chain in 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine offers steric flexibility, enabling interactions with diverse biological targets. This feature is pivotal in designing central nervous system (CNS) agents, a trending area in neuroscience research. Online forums and publications often discuss "thiophene amines for neurological disorders," highlighting its speculative role in addressing conditions like Parkinson’s or depression. However, rigorous clinical validation remains ongoing.

The agrochemical sector also explores CAS No. 2229313-59-9 for developing crop protection agents. Its thiophene core is known to disrupt pest metabolic pathways, a mechanism gaining traction amid rising concerns over pesticide resistance. Queries such as "thiophene-based pesticides" and "amine-functionalized agrochemicals" dominate agricultural chemistry discussions. Regulatory compliance and environmental safety are key considerations, driving innovation in derivative formulations.

Analytical characterization of 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine typically employs HPLC, NMR, and mass spectrometry, techniques frequently searched by quality control professionals. The compound’s stability under varying pH and temperature conditions is another focal point, particularly for industrial-scale production. Keywords like "amine stability in synthesis" and "thiophene HPLC methods" are commonly associated with its study.

In conclusion, 3-(3-ethylthiophen-2-yl)-3-methylbutan-1-amine (CAS No. 2229313-59-9) represents a multifaceted tool in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, resonating with current trends in precision medicine and sustainable agriculture. As research progresses, this compound is poised to remain a subject of intense scrutiny and innovation.